Cas no 77493-88-0 (7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine)

• Product Name: 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine
• CAS No: 77493-88-0
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 2115540
• PubChem ID: 12726119
• Update Time: 2025-05-26

7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-phenyl-Pyrazolo[1,5-a]pyrimidine
• 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine
• DA-35722
• 77493-88-0
• Z2044781863
• UMBKLZMBPAYZDV-UHFFFAOYSA-N
• SCHEMBL5564110
• 7-Chloro-2-phenylpyrazolo[1,5-alpha]pyrimidine
• EN300-11685084

• Inchi： 1S/C12H8ClN3/c13-11-6-7-14-12-8-10(15-16(11)12)9-4-2-1-3-5-9/h1-8H
• InChI Key： UMBKLZMBPAYZDV-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=CC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 229.0406750Da
• Monoisotopic Mass: 229.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine

7-Chloro-2-phenylpyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

7-Chloro-2-phenylpyrazolo[1,5-a]pyrimidine, also known by its CAS number 77493-88-0, is a heterocyclic aromatic compound with significant potential in the field of medicinal chemistry. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, which has garnered considerable attention due to its diverse biological activities and structural versatility. The molecule features a pyrazole ring fused to a pyrimidine ring, with a chlorine atom at position 7 and a phenyl group at position 2. This unique structure contributes to its intriguing chemical properties and biological functions.

The synthesis of 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and microwave-assisted synthesis have significantly improved the efficiency and scalability of this compound's preparation. These methods not only reduce reaction times but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

One of the most promising applications of 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine lies in its potential as a lead compound for drug development. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a valuable candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Moreover, its ability to modulate key signaling pathways involved in cancer progression has positioned it as a potential anticancer agent.

In recent years, computational chemistry has played a pivotal role in understanding the molecular mechanisms underlying the biological activities of 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine. Advanced molecular docking studies have revealed that this compound interacts effectively with target proteins such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These interactions suggest that the compound could serve as a scaffold for designing more potent and selective inhibitors.

The pharmacokinetic profile of 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine has also been investigated in preclinical models. Research indicates that the compound demonstrates favorable absorption and bioavailability, which are critical factors for its potential therapeutic use. However, further studies are required to evaluate its long-term toxicity and pharmacodynamic effects in vivo.

Beyond its medicinal applications, 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine has shown promise in materials science. Its aromaticity and heterocyclic structure make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent experiments have explored its potential as an emissive material in organic light-emitting diodes (OLEDs), where it exhibits efficient fluorescence properties under UV excitation.

In conclusion, 7-chloro-2-phenylpyrazolo[1,5-a]pyrimidine, with its unique chemical structure and diverse functional groups, represents a multifaceted compound with applications spanning medicinal chemistry and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemical research.